Cas no 22176-45-0 (1,3,5-Triazine-2,4-diamine,6-(4-penten-1-yl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-(4-penten-1-yl)-
• CAS No: 22176-45-0
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 261231
• PubChem ID: 89613
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-(4-penten-1-yl)-
• 1,3,5-Triazine-2,4-diamine, 6-(4-pentenyl)-
• 6-(Pent-4-en-1-yl)-1,3,5-triazine-2,4-diamine
• NS00027091
• 6-(4-Pentenyl)-1,3,5-triazine-2,4-diamine
• UNII-EDL9Z9TD87
• EDL9Z9TD87
• EINECS 244-816-7
• 22176-45-0
• DTXSID8066765
• 1,3,5-Triazine-2,4-diamine, 6-(4-penten-1-yl)-

• Inchi： 1S/C8H13N5/c1-2-3-4-5-6-11-7(9)13-8(10)12-6/h2H,1,3-5H2,(H4,9,10,11,12,13)
• InChI Key： DNROWNDXCCMFHU-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(N)=NC=1CCCC=C

Computed Properties

• Exact Mass: 179.11729
• Monoisotopic Mass: 179.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 428.7°C at 760 mmHg
• Flash Point: 242.8°C
• Refractive Index: 1.606
• PSA: 90.71